3-({3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)phenol

• IUPAC Name: (3-hydroxyphenyl)-[3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C23H29N3O3/c1-29-22-9-7-19(8-10-22)24-12-14-25(15-13-24)20-5-3-11-26(17-20)23(28)18-4-2-6-21(27)16-18/h2,4,6-10,16,20,27H,3,5,11-15,17H2,1H3
• InChI Key: OFDTXKZSPXJPKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)C(=O)C4=CC(=CC=C4)O
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

The compound seems to contain a methoxyphenyl group, which is a phenol with a methoxy group in the para position. It’s a colorless solid and is used in dermatology and organic chemistry.

Synthesis Analysis

Phenols, which are part of your compound, can be synthesized through several methods including ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, reduction of quinones, and replacement of an aromatic amine by a hydroxyl group with water and sodium bisulfide in the Bucherer reaction.